4-(3-{Ethyl[3-(propylsulfanyl)propyl]amino}-2-hydroxypropoxy)benzonitrile

• CAS No.: 123955-09-9
• Molecular Formula: C18H28N2O2S
• Molecular Weight: 336.5 g/mol
• IUPAC Name: 4-[3-[ethyl(3-propylsulfanylpropyl)amino]-2-hydroxypropoxy]benzonitrile
• InChI: InChI=1S/C18H28N2O2S/c1-3-11-23-12-5-10-20(4-2)14-17(21)15-22-18-8-6-16(13-19)7-9-18/h6-9,17,21H,3-5,10-12,14-15H2,1-2H3
• InChI Key: BNIJSWPESWZPCF-UHFFFAOYSA-N
• Canonical SMILES: CCCSCCCN(CC)CC(COC1=CC=C(C=C1)C#N)O

Description

4-(3-{Ethyl[3-(propylsulfanyl)propyl]amino}-2-hydroxypropoxy)benzonitrile is a useful research compound. Its molecular formula is C18H28N2O2S and its molecular weight is 336.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4.7 g of 4-[3-(ethylamino)-2-hydroxypropoxy]-benzonitrile, 4.5 g of 1-bromo-3-(propylthio)-propane and 5.8 g potassium carbonate were mixed in 50 ml isopropanol and refluxed over night. The mixture was filtrated and evaporated. The residual oil 8.3 g was separated by column chromatography. Yield 4.9 g of the title compound.